7-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde

• IUPAC Name: 7-chloro-1-(2-methoxyethyl)benzimidazole-2-carbaldehyde
• InChI: InChI=1S/C11H11ClN2O2/c1-16-6-5-14-10(7-15)13-9-4-2-3-8(12)11(9)14/h2-4,7H,5-6H2,1H3
• InChI Key: YZDXZNLXEXDDJT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NC2=C1C(=CC=C2)Cl)C=O
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol

Description

7-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde (CAS: 1437435-28-3) is a benzimidazole derivative featuring a chlorine atom at position 7, a 2-methoxyethyl group at position 1, and a carbaldehyde functional group at position 2. Its molecular formula is C₁₂H₁₃ClN₂O₂, with a molecular weight of 252.70 g/mol . The compound is primarily used in research settings as a synthetic intermediate, particularly in medicinal chemistry for developing bioactive molecules.

Biological Activity

7-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{13}ClN_2O_2$ and a molecular weight of 252.70 g/mol. It features a benzo[d]imidazole core with a chloro group at position 7 and a methoxyethyl side chain, contributing to its unique reactivity and biological profile.

Property	Value
Molecular Formula	C₁₂H₁₃ClN₂O₂
Molecular Weight	252.70 g/mol
CAS Number	1437435-28-3

Biological Activity

Research indicates that 7-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde exhibits various biological activities, particularly in the fields of oncology and antimicrobial research.

Anticancer Properties

Several studies have demonstrated the compound's cytotoxic effects against various cancer cell lines. For instance, it has been shown to inhibit key kinases involved in cancer progression, including EGFR and CDK2. The half-maximal inhibitory concentration (IC50) values for its derivatives range from 7.82 to 21.48 μM, indicating potent activity against cancer cells such as HepG2 (liver cancer) and MCF-7 (breast cancer) .

Mechanism of Action:

• Cell Cycle Arrest: The compound induces cell cycle arrest in cancer cells, leading to apoptosis.
• Apoptotic Pathways: Upregulation of pro-apoptotic proteins such as caspase-3 and Bax, along with downregulation of anti-apoptotic Bcl-2, has been observed .

Antimicrobial Activity

Compounds within the benzo[d]imidazole class are known for their antimicrobial properties. Preliminary studies suggest that derivatives of this compound may exhibit significant activity against various bacterial and fungal strains, although specific data on this compound's efficacy is still emerging.

Structure-Activity Relationship (SAR)

The presence of both the chloro group and the aldehyde functionality enhances the compound's binding affinity to biological targets. Comparative studies with structurally similar compounds highlight its unique properties:

Compound Name	Similarity	Unique Features
2-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole	0.93	Lacks the aldehyde functionality
7-Fluoro-1H-benzo[d]imidazole-2-carbaldehyde	0.85	Contains a fluorine atom instead of chlorine
7-Chloro-1-methyl-1H-benzo[d]imidazole	0.82	Methyl group instead of methoxyethyl

Case Studies

In clinical settings, compounds derived from benzo[d]imidazole have been evaluated for their anticancer properties. One study reported that derivatives with modifications at the chloro or methoxy groups exhibited enhanced cytotoxicity compared to their parent compounds .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

Key analogs differ in substituent groups, chlorine positioning, and functional moieties. Below is a comparative analysis:

Compound Name	Substituent (Position 1)	Chlorine Position	Functional Group (Position 2)	Molecular Weight (g/mol)	Purity (%)	Key Applications/Properties
7-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde (Target)	2-Methoxyethyl	7	Carbaldehyde	252.70	>98	Synthetic intermediate; lab use only
7-Chloro-1-(2-ethoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde	2-Ethoxyethyl	7	Carbaldehyde	266.73	N/A	Higher lipophilicity due to ethoxy group
7-Chloro-1-(3-methoxypropyl)-1H-benzo[d]imidazole-2-carbaldehyde	3-Methoxypropyl	7	Carbaldehyde	266.73	98	Extended alkyl chain may alter solubility
5-Chloro-1-(2-methoxyethyl)-1H-benzo[d]imidazole-2-carbaldehyde	2-Methoxyethyl	5	Carbaldehyde	252.70	N/A	Altered electronic effects vs. 7-Cl isomer
7-Chloro-1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-amine (Compound 29)	3,4-Dichlorobenzyl	7	Amine	356.64	>98	Bioactive; NMR shifts influenced by substituents
Nazartinib (EGF816)	Complex azepane derivative	7	Isonicotinamide	529.04	N/A	EGFR inhibitor; clinical use in NSCLC

Key Observations :

• Chlorine Position : The 7-chloro configuration (target compound) vs. 5-chloro () alters electron distribution in the benzimidazole ring, influencing reactivity and binding interactions .
• Functional Group : The carbaldehyde at position 2 enables condensation reactions (e.g., Schiff base formation), distinguishing it from amine or amide-containing analogs like Compound 29 or Nazartinib .